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Abstract
2-Vinylpyridine, a versatile building block in pharmaceutical and polymer synthesis, presents a

significant yet manageable risk profile.[1][2] This in-depth technical guide provides a

comprehensive overview of the health and safety considerations essential for its handling in a

research and development setting. It summarizes key quantitative data, outlines safe handling

procedures, and details emergency response protocols to ensure the well-being of laboratory

personnel and the integrity of research.

Physicochemical and Toxicological Profile
2-Vinylpyridine is a colorless to brown liquid characterized by a pungent, unpleasant odor.[1]

[2][3] It is a flammable liquid and vapor, and its vapors can form explosive mixtures with air.[3]

[4] The substance is unstable and can violently polymerize, especially when exposed to heat,

light, or certain chemical initiators, which poses a significant fire and explosion hazard.[4][5][6]

To mitigate this, it is often stabilized with inhibitors like 4-tert-butyl catechol.[1][5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Vinylpyridine is presented in

Table 1. This data is critical for understanding its behavior under various laboratory conditions

and for designing appropriate storage and handling protocols.
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Property Value

Molecular Formula C7H7N

Molecular Weight 105.14 g/mol [7]

Appearance Colorless to brown liquid[1][3]

Odor Pungent, unpleasant[1][2][3]

Boiling Point 158-160 °C[5][7]

Melting Point -50 °C[1][3]

Flash Point 46-47 °C[3][5]

Vapor Pressure 10 mm Hg at 44.5 °C[6][8]

Vapor Density 3.64 (Air = 1.0)[3]

Density 0.975 - 0.998 g/mL at 25 °C[1][6]

Solubility in Water 2.5 - 27 g/L at 20 °C[1][9]

Explosive Limits 1.3% - 10.7% (V)[3][6]

Autoignition Temperature 440 °C[3]

Toxicological Data
2-Vinylpyridine is toxic and poses significant health risks upon exposure through inhalation,

skin contact, or ingestion.[4][10] It is corrosive to the skin and eyes and can cause severe

burns.[3][10] Furthermore, it may cause skin sensitization, leading to allergic reactions upon

repeated contact.[4][9][10] Table 2 provides a summary of acute toxicity data.
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Toxicity Endpoint Species Route Value

LD50 Rat Oral 336 mg/kg[10]

LD50 Rabbit Dermal 650 mg/kg[10]

LC50 Rat Inhalation 610 mg/m³[8]

LC50 (96 h) Oryzias latipes (Fish) - 6.48 mg/L[10]

EC50 (48 h)
Daphnia magna

(Water flea)
- 9.48 mg/L[10]

EC50 (72 h)

Selenastrum

capricornutum (Green

algae)

- 50.8 mg/L[10]

Note on Experimental Protocols:The toxicological data presented is based on standardized

testing guidelines (e.g., OECD). However, detailed experimental protocols for these specific

studies are not publicly available in the referenced safety documents. For comprehensive

methodological details, consulting the original study reports or specialized toxicological

databases is recommended.

Hazard Identification and Risk Assessment
The primary hazards associated with 2-Vinylpyridine are its flammability, potential for

explosive polymerization, and its acute and chronic health effects.

Health Hazards
Acute Effects: Inhalation can cause irritation to the respiratory tract, headaches, nausea, and

nervousness.[4][9] Skin and eye contact can result in severe burns and serious eye damage.

[3][4][9][10] Ingestion is harmful and can be toxic.[10][11]

Chronic Effects: Repeated or prolonged contact may lead to skin sensitization.[4][9] There is

also evidence of repeated dose toxicity.[9]

Physicochemical Hazards
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Flammability: 2-Vinylpyridine is a flammable liquid with a flash point of 46-47 °C.[3][5] Its

vapors can travel to an ignition source and flash back.[3][12]

Reactivity and Stability: The substance is unstable and can undergo violent polymerization,

which can be initiated by heat, light, or contact with strong acids, strong bases, and strong

oxidizing agents.[1][4][6] This reaction is exothermic and can lead to a dangerous increase in

pressure and potential rupture of containers.[13]

Safe Handling and Storage Protocols
A systematic approach to handling and storage is paramount to mitigating the risks associated

with 2-Vinylpyridine.

Engineering Controls
All work with 2-Vinylpyridine should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[6][14]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[15]

Use explosion-proof electrical and ventilating equipment.[4][16]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory. The following diagram outlines the recommended

PPE selection process.
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow

PPE Requirements for Handling 2-Vinylpyridine

Eye/Face Protection

Tightly fitting safety goggles
and a face shield (8-inch minimum).

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).
Inspect before use.

Body Protection

Protective clothing to prevent skin exposure.
Lab coat.

Respiratory Protection

Use a NIOSH/MSHA approved respirator if
exposure limits are exceeded or irritation is experienced.

Click to download full resolution via product page

Caption: Figure 1: PPE Selection Workflow for 2-Vinylpyridine.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapor or mist.[10]

Keep away from sources of ignition – No smoking.[10]

Take measures to prevent the buildup of electrostatic charge.[10]

Wash hands thoroughly after handling.[10][16]

Storage Requirements
Store in a cool, dry, and well-ventilated place.[6][10]

Keep the container tightly closed.[10]

Store away from heat, sparks, open flames, and other ignition sources.[12][16]

Store separately from strong oxidizing agents, strong acids, and strong bases.[4][6]
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Recommended storage temperature is often -20°C due to its heat sensitivity.[6][10]

Store only if stabilized.[4]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
The following flowchart details the immediate first-aid steps to be taken in case of accidental

exposure.

Figure 2: First-Aid Emergency Response Protocol

Response to 2-Vinylpyridine Exposure

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water.

Take victim to hospital.

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Consult a physician.

Click to download full resolution via product page

Caption: Figure 2: First-Aid Response for 2-Vinylpyridine Exposure.

Spill and Leak Procedures
Personal Precautions: Wear appropriate respiratory protection and PPE.[10] Evacuate

personnel to a safe area.[10]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[10] Do

not let the product enter drains.[10]
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Containment and Cleaning: Contain the spillage and then collect it with a non-combustible

absorbent material (e.g., sand, earth).[4][13] Place in a suitable container for disposal

according to local regulations.[4]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards: Flammable liquid.[10] Vapors may form explosive mixtures with air.[3]

Thermal decomposition can produce toxic fumes of carbon oxides, nitrogen oxides, and

hydrogen cyanide.[3][4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][10]

Disposal Considerations
Waste material should be disposed of in accordance with all applicable federal, state, and local

environmental regulations. It is recommended to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[10] Do not allow the chemical to be released into

the environment.[10]

Conclusion
2-Vinylpyridine is a valuable chemical intermediate that demands rigorous adherence to

safety protocols. A thorough understanding of its hazards, coupled with the consistent

application of engineering controls, appropriate personal protective equipment, and safe

handling practices, is essential for minimizing risks in a research and development

environment. All personnel working with this compound must be adequately trained on these

procedures and be prepared to respond effectively in case of an emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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